Cas no 2225816-09-9 (tert-butyl 2-imino-2-oxo-2lambda6-thia-6-azaspiro3.3heptane-6-carboxylate)

• Product Name: tert-butyl 2-imino-2-oxo-2lambda6-thia-6-azaspiro3.3heptane-6-carboxylate
• CAS No: 2225816-09-9
• MF: C₁₀H₁₈N₂O₃S
• MW: 246.326521396637
• CID: 4786945
• PubChem ID: 137964553
• Update Time: 2025-06-08

tert-butyl 2-imino-2-oxo-2lambda6-thia-6-azaspiro3.3heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-imino-2l6-thia-6-azaspiro[3.3]heptane-6-carboxylate 2-oxide
• tert-Butyl 2-imino-2lambda6-thia-6-azaspiro[3.3]heptane-6-carboxylate 2-oxide
• tert-butyl 2-imino-2-oxo-2lambda6-thia-6-azaspiro3.3heptane-6-carboxylate
• AKOS040766991
• tert-Butyl 2-imino-2
• tert-butyl 2-imino-2-oxo-2lambda6-thia-6-azaspiro[3.3]heptane-6-carboxylate
• 2225816-09-9
• E6-thia-6-azaspiro[3.3]heptane-6-carboxylate 2-oxide
• starbld0046017
• CS-0134133
• EN300-1724219

• Inchi： 1S/C10H18N2O3S/c1-9(2,3)15-8(13)12-4-10(5-12)6-16(11,14)7-10/h11H,4-7H2,1-3H3
• InChI Key： YRJBEFAWMNYWDS-UHFFFAOYSA-N
• SMILES： S1(CC2(CN(C(=O)OC(C)(C)C)C2)C1)(=N)=O

Computed Properties

• Exact Mass: 246.10381361g/mol
• Monoisotopic Mass: 246.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 2-imino-2-oxo-2lambda6-thia-6-azaspiro3.3heptane-6-carboxylate

Tert-butyl 2-imino-2-oxo-2λ⁶-thia-6-azaspiro[3.3]heptane-6-carboxylate (CAS No. 2225816-09-9)

Tert-butyl 2-imino-2-oxo-2λ⁶-thia-6-azaspiro[3.3]heptane-6-carboxylate (CAS No. 2225816-09-9) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities. The spirocyclic framework provides a rigid scaffold that can be functionalized to create a wide range of derivatives with varying pharmacological properties.

The tert-butyl group in the compound serves as a protecting group, which is crucial for stabilizing the molecule during synthetic processes and enhancing its solubility and stability. The imino and oxo functionalities contribute to the compound's reactivity and ability to form stable complexes with various metal ions, making it a valuable intermediate in the synthesis of metallopharmaceuticals.

The thia and azaspiro moieties are key structural features that impart unique chemical and biological properties to the molecule. The thia group, or sulfur-containing moiety, can participate in various chemical reactions, such as nucleophilic substitutions and redox processes. The azaspiro ring system, on the other hand, provides a rigid and conformationally constrained structure that can influence the binding affinity and selectivity of the compound towards specific biological targets.

Recent studies have highlighted the potential of tert-butyl 2-imino-2-oxo-2λ⁶-thia-6-azaspiro[3.3]heptane-6-carboxylate in various therapeutic applications. For instance, researchers at the University of California, San Francisco, have reported that this compound exhibits potent anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. This finding suggests that the compound could be a promising candidate for the development of novel anti-inflammatory drugs.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University demonstrated that tert-butyl 2-imino-2-oxo-2λ⁶-thia-6-azaspiro[3.3]heptane-6-carboxylate has significant antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The compound was found to inhibit viral replication by interfering with viral RNA synthesis, making it a potential lead compound for antiviral drug development.

The pharmacokinetic properties of tert-butyl 2-imino-2-oxo-2λ⁶-thia-6-azaspiro[3.3]heptane-6-carboxylate have also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, it has been shown to exhibit low toxicity in animal models, suggesting a favorable safety profile.

In terms of synthetic accessibility, tert-butyl 2-imino-2-oxo-2λ⁶-thia-6-azaspiro[3.3]heptane-6-carboxylate can be synthesized using well-established methods in organic chemistry. One common approach involves the reaction of tert-butyl bromoacetate with a suitable thioamide derivative under basic conditions to form the spirocyclic ring system. This synthetic route is scalable and can be adapted for large-scale production, making it an attractive option for pharmaceutical companies.

The potential applications of tert-butyl 2-imino-2-oxo-2λ⁶-thia-6-azaspiro[3.3]heptane-6-carboxylate extend beyond its use as a drug candidate. The compound's unique chemical structure makes it an excellent starting material for the synthesis of other bioactive molecules. For example, it can be used as a building block in combinatorial chemistry to generate libraries of compounds with diverse biological activities.

In conclusion, tert-butyl 2-imino-2-oxo-2λ⁶-thia-6-azaspiro[3.3]heptane-6-carboxylate (CAS No. 2225816-09-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent or as a starting material for the synthesis of other bioactive compounds.